Cas no 1100212-66-5 (7-Bromo-5-(trifluoromethyl)-1H-indazole)

• Product Name: 7-Bromo-5-(trifluoromethyl)-1H-indazole
• CAS No: 1100212-66-5
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD27939136
• CID: 1092775
• PubChem ID: 57546119
• Update Time: 2025-08-01

7-Bromo-5-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-(trifluoromethyl)-1H-indazole
• 1H-Indazole,7-broMo-5-(trifluoroMethyl)-
• AK147415
• 1H-Indazole, 7-bromo-5-(trifluoromethyl)-
• KRAPGTPHSWVOAC-UHFFFAOYSA-N
• SB13428
• 7-Bromo-5-trifluoromethyl-1H-indazole
• FCH2514433
• AX8284852
• 1100212-66-5
• AKOS022187469
• SCHEMBL2426591
• SY099407
• DTXSID301280852
• CS-0041312
• MFCD27939136
• DB-170287
• 7-bromo-5-(trifluoromethyl)-2H-indazole
• A857680
• DS-8770

• MDL： MFCD27939136
• Inchi： 1S/C8H4BrF3N2/c9-6-2-5(8(10,11)12)1-4-3-13-14-7(4)6/h1-3H,(H,13,14)
• InChI Key： KRAPGTPHSWVOAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2C=NNC=21

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 309.2±37.0°C at 760 mmHg

7-Bromo-5-(trifluoromethyl)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Bromo-5-(trifluoromethyl)-1H-indazole

7-Bromo-5-(trifluoromethyl)-1H-indazole: A Comprehensive Overview

The compound 7-Bromo-5-(trifluoromethyl)-1H-indazole (CAS No. 1100212-66-5) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its indazole ring system, which consists of a benzene ring fused to an imidazole ring. The substitution pattern of this molecule includes a bromine atom at the 7-position and a trifluoromethyl group at the 5-position, making it a unique derivative with distinct chemical and biological properties.

Recent studies have highlighted the potential of 7-Bromo-5-(trifluoromethyl)-1H-indazole as a building block in drug discovery. Its indazole core is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The presence of the trifluoromethyl group enhances the molecule's lipophilicity, which is crucial for improving bioavailability in drug candidates. Additionally, the bromine substituent at the 7-position provides opportunities for further functionalization, enabling researchers to explore diverse chemical modifications that could lead to novel therapeutic agents.

In terms of synthesis, 7-Bromo-5-(trifluoromethyl)-1H-indazole can be prepared through various routes, including nucleophilic aromatic substitution and cyclization reactions. One notable approach involves the reaction of an appropriately substituted aryl bromide with a nucleophile in the presence of a palladium catalyst. This method not only ensures high yields but also allows for precise control over the substitution pattern of the resulting indazole derivative. Recent advancements in catalytic systems have further streamlined these processes, making them more efficient and scalable for industrial applications.

The electronic properties of 7-Bromo-5-(trifluoromethyl)-1H-indazole make it an attractive candidate for applications in optoelectronics. Its conjugated π-system enables strong absorption in the visible region, which is advantageous for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into OLED structures can enhance device efficiency and stability, paving the way for its integration into next-generation display technologies.

From a biological standpoint, 7-Bromo-5-(trifluoromethyl)-1H-indazole has shown promising activity in preclinical models of cancer and inflammation. Its ability to modulate key signaling pathways involved in cell proliferation and apoptosis makes it a valuable tool for exploring new therapeutic strategies. For instance, studies have revealed that this compound can inhibit certain oncogenic kinases, potentially offering a novel avenue for treating cancers with limited treatment options.

Furthermore, the trifluoromethyl group in 7-Bromo-5-(trifluoromethyl)-1H-indazole contributes to its stability under physiological conditions, reducing the likelihood of rapid metabolism or degradation. This characteristic is particularly beneficial in drug design, where maintaining drug levels in the body is critical for achieving therapeutic efficacy.

In conclusion, 7-Bromo-5-(trifluoromethyl)-1H-indazole (CAS No. 1100212-66-5) stands out as a versatile compound with applications spanning multiple disciplines. Its unique substitution pattern and favorable chemical properties make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing science and technology.